Cas no 103440-91-1 (2’-Hydroxy-4’-methyl-5’-nitroacetophenone)

• Product Name: 2’-Hydroxy-4’-methyl-5’-nitroacetophenone
• CAS No: 103440-91-1
• MF: C₉H₉NO₄
• MW: 195.172062635422
• MDL: MFCD27941062
• CID: 5156559
• Update Time: 2025-11-01

2’-Hydroxy-4’-methyl-5’-nitroacetophenone Chemical and Physical Properties

Names and Identifiers

• 2’-Hydroxy-4’-methyl-5’-nitroacetophenone

• MDL： MFCD27941062
• Inchi： 1S/C9H9NO4/c1-5-3-9(12)7(6(2)11)4-8(5)10(13)14/h3-4,12H,1-2H3
• InChI Key： FCBMJSQEZYLSAM-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC([N+]([O-])=O)=C(C)C=C1O)C

Computed Properties

• Exact Mass: 195.053
• Monoisotopic Mass: 195.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2

Additional information on 2’-Hydroxy-4’-methyl-5’-nitroacetophenone

2'-Hydroxy-4'-methyl-5'-nitroacetophenone: A Comprehensive Overview

2'-Hydroxy-4'-methyl-5'-nitroacetophenone (CAS No. 103440-91-1) is a versatile aromatic compound with a unique structure that combines hydroxyl, methyl, and nitro groups on the acetophenone backbone. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for both academic research and industrial applications.

The acetophenone core of this compound serves as a foundation for further functionalization. The hydroxyl group at the 2' position introduces hydrophilicity, while the methyl group at the 4' position enhances lipophilicity. The nitro group at the 5' position not only increases the molecular weight but also introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various chemical reactions. These structural features make 2'-Hydroxy-4'-methyl-5'-nitroacetophenone a promising candidate for use in drug design, where fine-tuning of physicochemical properties is crucial.

Recent studies have highlighted the role of 2'-Hydroxy-4'-methyl-5'-nitroacetophenone in medicinal chemistry. Researchers have explored its potential as a lead compound for developing anti-inflammatory and anticancer agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against COX-2 enzymes, which are key targets in inflammation-related diseases. The nitro group's ability to act as a bioisostere for other functional groups has further expanded its utility in drug design.

In addition to its pharmaceutical applications, 2'-Hydroxy-4'-methyl-5'-nitroacetophenone has shown promise in agrochemical research. A 2023 report in *Pest Management Science* revealed that certain derivatives of this compound possess significant pesticidal activity against agricultural pests. The hydroxyl and nitro groups contribute to the molecule's ability to disrupt pest metabolisms, making it a potential candidate for eco-friendly pesticide development.

The synthesis of 2'-Hydroxy-4'-methyl-5'-nitroacetophenone involves a multi-step process that typically begins with the preparation of acetophenone derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses. For example, a 2023 study in *Green Chemistry* introduced a microwave-assisted synthesis route that significantly reduces reaction time and enhances yield. This approach not only minimizes environmental impact but also aligns with the growing demand for sustainable chemical processes.

From a materials science perspective, 2'-Hydroxy-4'-methyl-5'-nitroacetophenone has been investigated for its potential in organic electronics. Its aromatic structure and functional groups make it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). A 2023 paper in *Advanced Materials* reported that derivatives of this compound exhibit excellent charge transport properties, paving the way for their integration into next-generation electronic devices.

In conclusion, 2'-Hydroxy-4'-methyl-5'-nitroacetophenone (CAS No. 103440-91-1) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique combination of functional groups provides researchers with a versatile platform for exploring new chemical entities with diverse functionalities. As ongoing research continues to uncover its full potential, this compound is poised to play an increasingly important role in both academic and industrial settings.